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Compound of Interest

3-(4-Methoxyphenyl)-3-
Compound Name:
oxopropanenitrile

Cat. No.: B1584734

Introduction

3-(4-Methoxyphenyl)-3-oxopropanenitrile, also known as 4-methoxybenzoylacetonitrile, is a
versatile organic compound characterized by a methoxy-substituted phenyl ring, a ketone, and
a nitrile functional group.[1] Its molecular formula is C10HsNOz2, with a molecular weight of
175.19 g/mol .[2][3] This molecule serves as a key building block in the synthesis of various
heterocyclic compounds and is of significant interest to researchers in medicinal chemistry and
materials science. A thorough understanding of its spectroscopic properties is paramount for its
identification, purity assessment, and the structural confirmation of its derivatives.

This technical guide provides an in-depth analysis of the spectroscopic data of 3-(4-
Methoxyphenyl)-3-oxopropanenitrile, covering Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The interpretation of
this data is grounded in fundamental principles and supported by comparative analysis with
related chemical structures.

Molecular Structure

The structural framework of 3-(4-Methoxyphenyl)-3-oxopropanenitrile is foundational to
understanding its spectral characteristics. The molecule's key features are a para-substituted
benzene ring, a central ketone, and an adjacent methylene group bonded to a nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(4-Methoxyphenyl)-3-oxopropanenitrile 95.00% | CAS: 3672-47-7 | AChemBlock
[achemblock.com]

2. aablocks.com [aablocks.com]

3. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 3-(4-
Methoxyphenyl)-3-oxopropanenitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-
methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1584734?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584734?utm_src=pdf-custom-synthesis
https://www.achemblock.com/u104886-3-4-methoxyphenyl-3-oxopropanenitrile.html
https://www.achemblock.com/u104886-3-4-methoxyphenyl-3-oxopropanenitrile.html
https://www.aablocks.com/prod/3672-47-7
https://www.pharmaffiliates.com/en/3672-47-7-3-4-methoxyphenyl-3-oxopropanenitrile-pa270028855.html
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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